Cas no 2246888-24-2 (N-[4-(Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]cyclobutanecarboxamide)

N-[4-(Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]cyclobutanecarboxamide is a boronic ester derivative featuring a cyclobutanecarboxamide moiety. This compound is primarily utilized as an intermediate in Suzuki-Miyaura cross-coupling reactions, enabling the synthesis of complex biaryl structures. The tetramethyl-1,3,2-dioxaborolane group enhances stability and solubility in organic solvents, facilitating handling and storage. Its cyclobutane ring contributes to steric and electronic modulation, making it valuable in medicinal chemistry and materials science applications. The product is characterized by high purity and consistent reactivity, ensuring reliable performance in synthetic workflows. Proper storage under inert conditions is recommended to maintain its integrity.

N-[4-(Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]cyclobutanecarboxamide structure

2246888-24-2 structure

Product Name:N-[4-(Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]cyclobutanecarboxamide

CAS No:2246888-24-2

MF:C₁₇H₂₄BNO₃

MW:301.188364982605

CID:5213626

Update Time:2025-11-01

N-[4-(Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]cyclobutanecarboxamide Chemical and Physical Properties

Names and Identifiers

- N-[4-(Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]cyclobutanecarboxamide
- Inchi： 1S/C17H24BNO3/c1-16(2)17(3,4)22-18(21-16)13-8-10-14(11-9-13)19-15(20)12-6-5-7-12/h8-12H,5-7H2,1-4H3,(H,19,20)
- InChI Key： SXUVDYCLNYQJGE-UHFFFAOYSA-N
- SMILES： C1(C(NC2=CC=C(B3OC(C)(C)C(C)(C)O3)C=C2)=O)CCC1

N-[4-(Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]cyclobutanecarboxamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1248228-2.5g	N-[4-(Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]cyclobutanecarboxamide	2246888-24-2	98%	2.5g	￥27034	2023-03-11
Chemenu	CM559120-1g	N-[4-(Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]cyclobutanecarboxamide	2246888-24-2	95%+	1g	$1386	2024-07-28

N-[4-(Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]cyclobutanecarboxamide Related Literature

1. Excellent kinetics of single-phase Gd-doped ceria fuel electrodes in solid oxide cells†

Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
2. Excitation dependent bidirectional electron transfer in phthalocyanine-functionalised MoS2 nanosheets†

Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
3. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†

Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
4. Fatty acid positional distribution in colostrum and mature milk of women living in Inner Mongolia, North Jiangsu and Guangxi of China†

Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
5. Excited state dynamics in HgAr2: statistical analysis of vibrational state distribution

Faraday Discuss., 1994,97, 131-142

Additional information on N-[4-(Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]cyclobutanecarboxamide

Comprehensive Overview of N-[4-(Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]cyclobutanecarboxamide (CAS No. 2246888-24-2)

In the realm of organic chemistry and pharmaceutical research, N-[4-(Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]cyclobutanecarboxamide (CAS No. 2246888-24-2) has emerged as a compound of significant interest. This boron-containing derivative is widely recognized for its potential applications in drug discovery, medicinal chemistry, and bioconjugation. The unique structural features of this compound, including the tetramethyl-1,3,2-dioxaborolane moiety and the cyclobutanecarboxamide group, make it a versatile intermediate for synthesizing more complex molecules.

The growing demand for boronic acid derivatives in Suzuki-Miyaura cross-coupling reactions has placed compounds like N-[4-(Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]cyclobutanecarboxamide at the forefront of modern synthetic chemistry. Researchers are particularly interested in its role as a building block for designing targeted therapeutics, especially in the fields of oncology and inflammatory diseases. The CAS No. 2246888-24-2 is frequently cited in patents and scientific literature, highlighting its relevance in cutting-edge research.

One of the most searched questions related to this compound is: "What are the applications of N-[4-(Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]cyclobutanecarboxamide in drug development?" The answer lies in its ability to serve as a proteolysis-targeting chimera (PROTAC) component or a ligand for boron neutron capture therapy (BNCT). These applications align with the current trend of exploring precision medicine and next-generation therapeutics.

Another hot topic is the stability and solubility of N-[4-(Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]cyclobutanecarboxamide. Researchers often inquire about its storage conditions and handling protocols to ensure optimal performance in experiments. The tetramethyl-1,3,2-dioxaborolane group enhances the compound's stability under ambient conditions, making it a practical choice for laboratory use.

From an SEO perspective, keywords like "boronic ester compounds," "cyclobutanecarboxamide derivatives," and "CAS 2246888-24-2 supplier" are highly relevant. These terms reflect the interests of both academic and industrial users seeking high-quality chemical intermediates. The compound's synthetic versatility and compatibility with diverse reaction conditions further contribute to its popularity in organic synthesis.

In conclusion, N-[4-(Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]cyclobutanecarboxamide (CAS No. 2246888-24-2) represents a valuable tool for researchers exploring boron chemistry and pharmaceutical innovation. Its applications span from catalysis to biomedical imaging, underscoring its importance in contemporary scientific endeavors.